N-(4-methoxyphenyl)-3,4-dihydro-1H-isoquinoline-2-carbothioamide
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Overview
Description
N-(4-methoxyphenyl)-3,4-dihydro-1H-isoquinoline-2-carbothioamide is a member of isoquinolines.
Scientific Research Applications
Crystal Structure Analysis
The compound, synthesized through a reaction involving p-methoxybenzadoxime, was analyzed using X-ray crystallography. The structure revealed a half-chair conformation of the piperidine ring, with molecules linked by C–H···O and C–H···N contacts, and C–H···π interactions playing a crucial role in stabilizing the supramolecular structure (Akkurt et al., 2010).
Corrosion Inhibition
Newly synthesized 8-hydroxyquinoline analogs, including N-((8-hydroxyquinolin-5-yl)methyl)-4-methylpiperazine-1-carbothioamide, were tested as corrosion inhibitors for C22E steel in HCl solution. Tafel polarization measurements indicated these compounds effectively inhibited corrosion, with adsorption complying with the Langmuir isotherm (About et al., 2020).
Electroluminescence Behavior
Isoquinoline π-conjugated imidazole derivatives were synthesized and characterized for their photophysical, electrochemical, and thermal properties. These compounds showed potential for use in organic light emitting diodes, providing "pure" white light emission (Nagarajan et al., 2014).
Urease Inhibition
N-Aryl-3,4-dihydroisoquinoline carbothioamide analogues were synthesized and subjected to urease inhibition studies. Several analogues exhibited significant inhibitory potential, with compounds bearing electron-donating groups showing superior activity. Molecular docking studies further elucidated the interaction profiles against the target (Ali et al., 2021).
Anticancer Activities
Polymethoxylated 3-naphthyl-5-phenylpyrazoline-carbothioamide derivatives were synthesized and tested for their cytotoxicities against colorectal cancer. One derivative exhibited significant inhibitory concentrations and induced apoptosis via the caspase-mediated pathway. Molecular binding mode studies offered insights into its interaction with aurora kinases (Shin et al., 2016).
Optimization of Detection Range
Studies were conducted to optimize the detection range of carbothioamids by HPLC-ECI-MC, with a focus on hydrazides and carbothioamides as raw materials in drug substance synthesis. Optimal conditions for mass spectrometric detection were established, enhancing sensitivity and selectivity (Varynskyi, 2018).
properties
Molecular Formula |
C17H18N2OS |
---|---|
Molecular Weight |
298.4 g/mol |
IUPAC Name |
N-(4-methoxyphenyl)-3,4-dihydro-1H-isoquinoline-2-carbothioamide |
InChI |
InChI=1S/C17H18N2OS/c1-20-16-8-6-15(7-9-16)18-17(21)19-11-10-13-4-2-3-5-14(13)12-19/h2-9H,10-12H2,1H3,(H,18,21) |
InChI Key |
FRINAVHAQPHEQI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=S)N2CCC3=CC=CC=C3C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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